Cas no 199933-69-2 (1H-Pyrrole, 1-[[4-(bromomethyl)phenyl]sulfonyl]-)

• Product Name: 1H-Pyrrole, 1-[[4-(bromomethyl)phenyl]sulfonyl]-
• CAS No: 199933-69-2
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 1390942
• Update Time: 2024-08-15

1H-Pyrrole, 1-[[4-(bromomethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-[[4-(bromomethyl)phenyl]sulfonyl]-

• Inchi： 1S/C11H10BrNO2S/c12-9-10-3-5-11(6-4-10)16(14,15)13-7-1-2-8-13/h1-8H,9H2
• InChI Key： NJIVOOVBTHZTLP-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(CBr)C=C2)(=O)=O)C=CC=C1

Computed Properties

• Exact Mass: 298.9616

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 434.2±47.0 °C(Predicted)
• PSA: 39.07
• pka: -8.88±0.70(Predicted)